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Compound of Interest

Compound Name: CAY10535

Cat. No.: B110716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

CAY10535, a selective antagonist of the TPβ isoform of the human thromboxane A2 (TXA2)

receptor.

Compound Information
Property Value Reference

Formal Name

N-[[(1,1-

dimethylethyl)amino]carbonyl]-

2-(3-methoxyphenoxy)-5-nitro-

benzenesulfonamide

[1]

CAS Number 945716-28-9 [1]

Molecular Formula C18H21N3O7S [1]

Formula Weight 423.4 g/mol [1]

Purity ≥98% [1][2]

Formulation A crystalline solid [1][2]

UV/Vis. λmax 294 nm [1]
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CAY10535 should be handled by qualified individuals trained in laboratory safety procedures. It

is recommended to review the complete Safety Data Sheet (SDS) before use.

2.1. Safety Precautions

Hazardous nature: This compound should be considered hazardous until further information

is available.[2]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection

(safety glasses or face shield), and a lab coat.[3]

Ventilation: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation.

Avoid contact: Do not ingest, inhale, or allow contact with skin and eyes.[2]

Hygiene: Wash hands thoroughly after handling.[2][3]

2.2. Storage Conditions

Condition Recommendation Stability Reference

Long-Term Storage

(As Supplied)

Store at -20°C in a

tightly sealed

container.

≥ 2 years [2]

Stock Solutions (in

Organic Solvent)

Aliquot and store at

-20°C. Purge with an

inert gas before

sealing.

Not specified, but

long-term storage is

implied.

[2]

Aqueous Solutions

Prepare fresh for each

experiment. Do not

store for more than

one day.

Unstable [2]

Solubility and Solution Preparation
3.1. Solubility Data
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Solvent Approximate Solubility Reference

Dimethylformamide (DMF) 20 mg/mL [1]

Dimethyl sulfoxide (DMSO) 20 mg/mL [1]

Ethanol 10 mg/mL [1]

DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL [1][2]

3.2. Protocol for Preparing a Stock Solution (10 mM in DMSO)

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need 4.234 mg of

CAY10535 (Formula Weight: 423.4 g/mol ).

Weigh the compound: Carefully weigh the required amount of CAY10535 solid.

Dissolve in DMSO: Add the appropriate volume of DMSO to the solid.

Ensure complete dissolution: Vortex or sonicate briefly until the solid is completely dissolved.

Store properly: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles and store at -20°C.

3.3. Protocol for Preparing an Aqueous Working Solution

Due to its limited aqueous solubility, it is recommended to first dissolve CAY10535 in an

organic solvent before diluting with an aqueous buffer.[2]

Prepare a high-concentration stock: Prepare a stock solution in 100% DMF.

Dilute with buffer: Dilute the DMF stock solution with the aqueous buffer of choice (e.g., PBS,

pH 7.2) to the desired final concentration. For example, to achieve a final concentration of

0.25 mg/mL, a 1:3 dilution of a DMF stock into PBS can be used.[1][2]

Use immediately: Aqueous solutions of CAY10535 should be used on the same day they are

prepared.[2]
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Biological Activity and Mechanism of Action
CAY10535 is a selective antagonist of the thromboxane A2 (TXA2) receptor isoform TPβ.[1]

The TXA2 receptor is a G protein-coupled receptor (GPCR) that mediates the actions of TXA2.

[1] The two main isoforms, TPα and TPβ, have distinct physiological roles. TPα is

predominantly found in platelets, while TPβ is associated with vascular endothelial growth

factor-induced endothelial cell differentiation and migration.[1]

CAY10535 exhibits approximately 20-fold selectivity for TPβ over TPα.[1]

4.1. In Vitro Activity

Assay Target Agonist IC50 Reference

Ca2+

Mobilization
TPβ U-46619 99 nM [1]

Ca2+

Mobilization
TPα U-46619 1,970 nM [1]

Platelet

Aggregation

Platelet TP

receptors

(predominantly

TPα)

U-46619 985 nM [1]

4.2. Signaling Pathway
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Caption: Thromboxane A2 (TXA2) receptor signaling pathway and point of inhibition by

CAY10535.

Experimental Protocols
5.1. Protocol: In Vitro Calcium Mobilization Assay

This protocol provides a general framework for assessing the antagonist activity of CAY10535
on TPβ-expressing cells.
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1. Cell Culture
(e.g., HEK293 cells

expressing TPβ)

2. Cell Plating
(Plate cells in a
96-well plate)

3. Dye Loading
(Load cells with a

calcium-sensitive dye,
e.g., Fluo-4 AM)

4. Compound Incubation
(Pre-incubate cells with
varying concentrations

of CAY10535 or vehicle)

5. Agonist Addition
(Add a fixed concentration

of U-46619 to stimulate
Ca²⁺ mobilization)

6. Signal Detection
(Measure fluorescence intensity

over time using a
plate reader)

7. Data Analysis
(Calculate IC50 value

for CAY10535)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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